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Compound of Interest

Compound Name: 3-Iodobenzoic acid

Cat. No.: B028765 Get Quote

Essential Safety and Handling Guide for 3-
Iodobenzoic Acid
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of 3-Iodobenzoic acid,

ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
3-Iodobenzoic acid is classified as hazardous. It is known to cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][2][3][4] Adherence to strict safety measures is

mandatory to mitigate these risks.

Physical and Chemical Properties
A summary of key quantitative data for 3-Iodobenzoic acid is presented below.
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Property Value Source

CAS Number 618-51-9 [1][5][6]

Molecular Formula C₇H₅IO₂ [3]

Molecular Weight 248.02 g/mol [3][5]

Appearance
White to off-white crystalline

powder
[2][4]

Melting Point 185-189 °C [2][5]

GHS Hazard Class

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific Target

Organ Toxicity - Single

Exposure (Respiratory System,

Category 3)

[1]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to prevent exposure. The following equipment

is mandatory when handling 3-Iodobenzoic acid.

Eye and Face Protection
Requirement: Wear tightly fitting safety goggles with side-shields, conforming to NIOSH (US)

or EN 166 (EU) standards.[2][6]

Rationale: Prevents contact with eyes, which can cause serious irritation.[1]

Skin Protection
Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[2]

Protective Clothing: Wear appropriate protective clothing, which may include a lab coat, to

prevent skin exposure.[1][2] For significant handling, fire/flame resistant and impervious

clothing is recommended.[2]
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Rationale: Avoids direct skin contact, which can cause irritation.[1][3]

Respiratory Protection
Requirement: In cases where dust formation is likely, exposure limits may be exceeded, or

irritation is experienced, use a full-face respirator or a NIOSH-approved N95 dust mask.[2][5]

[7]

Rationale: Protects the respiratory system from irritation caused by inhaling dust particles.[1]

[4]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Protocol: Safe Handling
Engineering Controls: Always handle 3-Iodobenzoic acid in a well-ventilated area.[1][2] A

chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible.[1]

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure all required PPE is available and in good condition.

Prepare the work area by removing any unnecessary items and ensuring a clean,

contained space.

Handling:

Avoid the formation and inhalation of dust.[1][2]

Prevent contact with skin, eyes, and clothing.[1]

Wash hands, face, and any exposed skin thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodobenzoic-acid
https://www.echemi.com/sds/3-iodobenzoicacid-pid_Rock3910.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/138584
https://www.chemsrc.com/en/cas/618-51-9_441302.html
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-iodobenzoic-acid-dic5889.html
https://www.benchchem.com/product/b028765?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.echemi.com/sds/3-iodobenzoicacid-pid_Rock3910.html
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.echemi.com/sds/3-iodobenzoicacid-pid_Rock3910.html
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160480100&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-iodobenzoic-acid-dic5889.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[1][2]

Accidental Release and First Aid
Spills: In case of a spill, avoid creating dust. Sweep up the spilled solid and place it into a

suitable, closed container for disposal.[1] Ensure adequate ventilation.[1]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Get medical attention if symptoms occur.[1][2]

Disposal Plan
Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste.[1]

Procedure: Dispose of unused material and its container at an approved waste disposal

facility.[1] Do not allow the product to enter drains.[2] Always consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 3-
Iodobenzoic acid, from preparation to final disposal.
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Caption: Workflow for safely handling 3-Iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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